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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive summary of the preclinical research findings for
"ENPP3 Inhibitor 1," a selective small molecule inhibitor of Ectonucleotide
Pyrophosphatase/Phosphodiesterase 3 (ENPP3). This document details its biochemical
activity, effects on cancer cell lines, and the broader context of ENPP3 inhibition as a
therapeutic strategy.

Introduction to ENPP3

Ectonucleotide Pyrophosphatase/Phosphodiesterase 3 (ENPP3), also known as CD203c, is a
type Il transmembrane glycoprotein that plays a significant role in the metabolism of
extracellular nucleotides, such as ATP, ADP, and AMP.[1] Its enzymatic activity modulates
purinergic signaling pathways that are involved in a variety of physiological and pathological
processes, including cell growth, differentiation, and apoptosis.[2] ENPP3 is often
overexpressed in various cancers, contributing to disease progression by altering the tumor
microenvironment.[1][2] This overexpression makes ENPP3 a compelling target for therapeutic
intervention, particularly in oncology.[1][2]
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ENPP3 Inhibitor 1: Biochemical and In Vitro Activity

"ENPP3 Inhibitor 1" is a selective inhibitor of the ENPP3 enzyme.[1]

Chemical Identity:

Chemical Name: Benzenesulfonic acid, 4-(trifluoromethoxy)-, 4-(benzoylamino)phenyl
ester[3]

CAS Number: 2803505-90-8[1][3]

Molecular Formula: C20H14F3NOsS[3]

Molecular Weight: 437.39 g/mol [3]

Quantitative Data Summary

The following tables summarize the key quantitative data available for ENPP3 Inhibitor 1.

Parameter Value Enzyme Notes

Demonstrates potent
ICso 0.15 uM ENPP3 inhibition of the target

enzyme.[1]

Indicates high
selectivity for ENPP3
over the related
ENPP1 isoform.[1]

ICso0 41.4 pM ENPP1

Table 1: Biochemical Potency and Selectivity of ENPP3 Inhibitor 1
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% Inhibition of Cell

Cell Line Cancer Type Concentration
Growth
MCF7 Breast Cancer 100 pM 29.6%
HelLa Cervical Cancer 100 uM 49.7%
Human Embryonic
HEK293 Kidney (non- 100 uM 8.6%

cancerous)

Table 2: In Vitro Anti-Tumor Activity of ENPP3 Inhibitor 1[1]

Mechanism of Action and Signhaling Pathways

ENPP3 inhibitors exert their effects by blocking the enzymatic activity of ENPP3, which leads to
the modulation of extracellular nucleotide concentrations and subsequent downstream

signaling.

ENPP3 Signaling Pathway

The diagram below illustrates the role of ENPP3 in extracellular nucleotide metabolism and the
impact of its inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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